N-(2-chlorobenzyl)-4-methoxy-3-(3-propyl-1,2,4-oxadiazol-5-yl)benzenesulfonamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-4-methoxy-3-(3-propyl-1,2,4-oxadiazol-5-yl)benzenesulfonamide
• InChI: InChI=1S/C19H20ClN3O4S/c1-3-6-18-22-19(27-23-18)15-11-14(9-10-17(15)26-2)28(24,25)21-12-13-7-4-5-8-16(13)20/h4-5,7-11,21H,3,6,12H2,1-2H3
• InChI Key: GDHNKTPHSGZAMT-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NOC(=N1)C2=C(C=CC(=C2)S(=O)(=O)NCC3=CC=CC=C3Cl)OC
• Molecular Formula: C19H20ClN3O4S
• Molecular Weight: 421.9 g/mol

Description

N-(2-chlorobenzyl)-4-methoxy-3-(3-propyl-1,2,4-oxadiazol-5-yl)benzenesulfonamide, also known as CBMPO, is a sulfonamide derivative that has shown promising results in scientific research. CBMPO has been studied for its potential as a therapeutic agent for various medical conditions, including cancer and inflammation.

Mechanism of Action

The exact mechanism of action of N-(2-chlorobenzyl)-4-methoxy-3-(3-propyl-1,2,4-oxadiazol-5-yl)benzenesulfonamide is not fully understood. However, studies have suggested that it may act through multiple pathways, including the inhibition of cell proliferation and the induction of apoptosis in cancer cells. This compound has also been shown to inhibit the production of inflammatory cytokines, suggesting that it may have anti-inflammatory effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer cells, this compound has been shown to inhibit cell proliferation, induce apoptosis, and inhibit the expression of cancer-related genes. Inflammatory cells, this compound has been shown to inhibit the production of inflammatory cytokines and reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

N-(2-chlorobenzyl)-4-methoxy-3-(3-propyl-1,2,4-oxadiazol-5-yl)benzenesulfonamide has several advantages for lab experiments, including its high purity and stability. However, it also has some limitations, including its low solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

There are several future directions for N-(2-chlorobenzyl)-4-methoxy-3-(3-propyl-1,2,4-oxadiazol-5-yl)benzenesulfonamide research. One potential direction is to investigate its potential as a therapeutic agent for other medical conditions, such as autoimmune diseases. Another potential direction is to explore its mechanism of action in more detail to better understand how it works. Additionally, future research could focus on developing more efficient synthesis methods for this compound to improve its availability for scientific research.

Synthesis Methods

The synthesis of N-(2-chlorobenzyl)-4-methoxy-3-(3-propyl-1,2,4-oxadiazol-5-yl)benzenesulfonamide involves the reaction of 2-chlorobenzylamine with 4-methoxy-3-(3-propyl-1,2,4-oxadiazol-5-yl)benzenesulfonyl chloride in the presence of a base. The reaction yields a white crystalline solid, which is then purified by recrystallization.

Scientific Research Applications

N-(2-chlorobenzyl)-4-methoxy-3-(3-propyl-1,2,4-oxadiazol-5-yl)benzenesulfonamide has been studied for its potential as a therapeutic agent for various medical conditions. One study found that this compound inhibited the growth of cancer cells in vitro and in vivo, suggesting that it could be a promising anti-cancer agent. Another study found that this compound had anti-inflammatory effects in a mouse model of acute lung injury, indicating that it could be a potential treatment for inflammatory diseases.